Cas no 844683-72-3 ((3-fluorophenyl)-(4-methylsulfanylphenyl)methanol)

• Product Name: (3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
• CAS No: 844683-72-3
• MF: C₁₄H₁₃FOS
• MW: 248.315826177597
• CID: 1823696
• PubChem ID: 2759038
• Update Time: 2025-04-21

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
• 3-Fluoro-4'-(methylthio)benzhydrol
• AC1MBZI1
• SureCN230603
• CTK7B4918
• AG-A-60109
• KB-236092
• (3-fluoro-phenyl)-(4-methylsulfanyl-phenyl)-methanol
• (3-fluorophenyl)(4-(methylthio)phenyl)methanol
• 844683-72-3
• SCHEMBL230603
• DTXSID60374618
• GDUKTRLMPKAIHC-UHFFFAOYSA-N

• MDL： MFCD06201329
• Inchi： 1S/C14H13FOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14,16H,1H3
• InChI Key： GDUKTRLMPKAIHC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 248.06700
• Monoisotopic Mass: 248.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 3.62930

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes